6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(4-ethoxy-2-methylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C15H16N2O3/c1-3-20-10-4-5-11(9(2)8-10)12-6-7-13(16)17-14(12)15(18)19/h4-8H,3H2,1-2H3,(H2,16,17)(H,18,19)
• InChI Key: XSPYTOYNUHGIHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=C(N=C(C=C2)N)C(=O)O)C
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid (6-AMEP) is an organic compound, which is an important intermediate in the synthesis of a number of pharmaceuticals and other compounds. 6-AMEP has been extensively studied for its ability to act as a prodrug for the delivery of various drugs, and its ability to act as a carrier molecule for the delivery of various substances. 6-AMEP has also been studied for its ability to act as a catalyst in various reactions, as well as its potential use in the synthesis of various drugs.

Mechanism of Action

The mechanism of action of 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% is not fully understood. It is believed that 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% acts as a prodrug, which is a molecule that is converted into an active drug in the body. 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% is thought to be converted to an active compound by hydrolysis, which is the breaking of a molecule into two smaller molecules by the addition of a water molecule. This hydrolysis is thought to be catalyzed by enzymes in the body, which are responsible for the conversion of 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% into an active compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% are not fully understood. However, it has been shown to have an effect on the metabolism of various drugs, and it has been shown to be involved in the metabolism of certain drugs. 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% has also been shown to have an effect on the activity of certain enzymes, and it has been shown to have an effect on the activity of certain hormones.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% in laboratory experiments include its ease of synthesis, its high yield, and its ability to act as a prodrug for the delivery of various drugs. The limitations of using 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% in laboratory experiments include its potential to be toxic, its potential to interact with other compounds, and its potential to be metabolized by enzymes in the body.

Future Directions

For 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% include further research into its potential use in drug delivery systems, drug targeting, and drug delivery systems for targeted delivery of drugs. In addition, research into its potential use in the synthesis of various drugs, its potential to act as a catalyst in various reactions, and its potential to act as a prodrug for the delivery of various drugs should be further explored. Finally, research into its biochemical and physiological effects should be further explored in order to understand its potential therapeutic applications.

Synthesis Methods

6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% can be synthesized in a number of different ways. The most common method is the reaction of 4-ethoxy-2-methylphenol with ethylchloroformate in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% in a yield of approximately 95%. Other methods of synthesis include the reaction of 4-ethoxy-2-methylphenol with ethylchloroformate in the presence of a base such as potassium hydroxide, and the reaction of 4-ethoxy-2-methylphenol with ethylchloroformate in the presence of a base such as sodium hydroxide.

Scientific Research Applications

6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% has been studied for its ability to act as a prodrug for the delivery of various drugs, and its ability to act as a carrier molecule for the delivery of various substances. 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% has also been studied for its ability to act as a catalyst in various reactions, as well as its potential use in the synthesis of various drugs. In addition, 6-Amino-3-(4-ethoxy-2-methylphenyl)picolinic acid, 95% has been studied for its potential use in drug delivery systems, drug targeting, and drug delivery systems for targeted delivery of drugs.